Cas no 893740-52-8 (5-(methylamino)methylfuran-2-carboxylic acid)

• Product Name: 5-(methylamino)methylfuran-2-carboxylic acid
• CAS No: 893740-52-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5235470
• PubChem ID: 17605305
• Update Time: 2026-03-08

5-(methylamino)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[(methylamino)methyl]-
• 5-((Methylamino)methyl)furan-2-carboxylic acid
• 5-(methylamino)methylfuran-2-carboxylic acid

• Inchi： 1S/C7H9NO3/c1-8-4-5-2-3-6(11-5)7(9)10/h2-3,8H,4H2,1H3,(H,9,10)
• InChI Key： BAOJUFKZZRDRNL-UHFFFAOYSA-N
• SMILES： O1C(CNC)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 5-(methylamino)methylfuran-2-carboxylic acid

5-(methylamino)methylfuran-2-carboxylic acid and Its Role in Modern Biomedical Research

5-(methylamino)methylfuran-2-carboxylic acid (CAS No. 893740-52-8) is a structurally unique compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of furan derivatives, characterized by a five-membered aromatic ring with an oxygen atom. The presence of the methylamino group and the carboxylic acid functional group contributes to its diverse pharmacological properties. Recent studies have highlighted its potential as a therapeutic agent in areas such as neuroprotection, anti-inflammatory responses, and targeted drug delivery systems.

The 5-(methylamino)methyl substituent introduces a polar functional group that enhances the compound's solubility and bioavailability. This structural feature is critical for its interaction with biological targets, such as ion channels or enzyme active sites. The furan-2-carboxylic acid core provides a scaffold for further chemical modifications, enabling the development of derivatives with tailored pharmacological profiles. These properties make the compound a promising candidate for pharmaceutical applications.

Recent advancements in computational chemistry have facilitated the exploration of 5-(methylamino)methylfuran-2-carboxylic acid's molecular interactions. For instance, a 2023 study published in Journal of Medicinal Chemistry utilized molecular docking simulations to investigate its binding affinity to the P2X7 receptor, a key player in inflammatory responses. The results demonstrated that the compound exhibits a high binding affinity, suggesting its potential as an anti-inflammatory agent. This finding aligns with previous research on furan derivatives, which have shown promise in modulating inflammatory pathways.

Another area of interest is the compound's role in neurodegenerative disease research. A 2024 study in Neuropharmacology explored its neuroprotective effects in a mouse model of Parkinson's disease. The study found that the compound significantly reduced oxidative stress and neuronal apoptosis, highlighting its potential as a therapeutic agent for neurodegenerative conditions. The carboxylic acid group is believed to contribute to its antioxidant properties by scavenging free radicals.

From a synthetic perspective, the synthesis of 5-(methylamino)methylfuran-2-carboxylic acid involves a series of well-established organic reactions. A 2022 paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that combines nucleophilic substitution and cyclization reactions. This approach not only streamlines the synthesis process but also reduces the environmental impact, which is crucial for sustainable drug development. The ability to produce this compound efficiently is a key factor in its potential for large-scale pharmaceutical applications.

The compound's pharmacokinetic profile is another critical aspect of its biomedical relevance. A 2023 study in Drug Metabolism and Disposition investigated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable oral bioavailability and a long half-life, which are essential for its use as a therapeutic agent. These properties are attributed to the methylamino group's ability to enhance solubility and the carboxylic acid group's role in metabolic stability.

Furthermore, the compound's potential in targeted drug delivery systems has been explored in recent research. A 2024 study in Advanced Drug Delivery Reviews demonstrated that the 5-(methylamino)methyl functional group can be modified to incorporate targeting ligands, enabling the compound to selectively bind to specific cell types. This capability is particularly valuable in cancer therapy, where minimizing off-target effects is crucial for treatment efficacy.

Despite its promising properties, the compound faces challenges in clinical translation. One of the primary concerns is its potential toxicity, which requires further investigation. A 2023 study in Toxicological Sciences evaluated its safety profile in vitro and in vivo, revealing that it is generally well-tolerated at low concentrations. However, long-term toxicity studies are needed to ensure its safety for human use.

In conclusion, 5-(methylamino)methylfuran-2-carboxylic acid represents a significant advancement in the field of biomedical research. Its unique structure, combined with its potential therapeutic applications, positions it as a promising candidate for further exploration. Ongoing research into its pharmacological properties, synthetic methods, and clinical potential will be critical in determining its role in future drug development.